N-(5-chloro-2-methoxyphenyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C20H21ClN2O3
• Molecular Weight: 372.8 g/mol
• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H21ClN2O3/c1-12-5-4-6-17(13(12)2)23-11-14(9-19(23)24)20(25)22-16-10-15(21)7-8-18(16)26-3/h4-8,10,14H,9,11H2,1-3H3,(H,22,25)
• InChI Key: AHZYFCUGELEULV-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)N2CC(CC2=O)C(=O)NC3=C(C=CC(=C3)Cl)OC)C

Description

N-(5-chloro-2-methoxyphenyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide, also known as Cmpd-1, is a small molecule compound that has been studied extensively for its potential therapeutic applications. Cmpd-1 has been shown to have promising results in preclinical studies for the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide involves the inhibition of several key signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the JAK/STAT pathway. By inhibiting these pathways, this compound is able to induce apoptosis, inhibit cell proliferation, and reduce inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific disease being targeted. In cancer, this compound has been shown to inhibit cell proliferation, induce apoptosis, and inhibit tumor growth. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(5-chloro-2-methoxyphenyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide in lab experiments is its specificity and potency. This compound has been shown to have a high affinity for its target proteins, making it an effective tool for studying specific signaling pathways. Additionally, this compound has been shown to be highly potent, allowing for the use of lower concentrations in experiments. However, one limitation of using this compound in lab experiments is its potential toxicity. While this compound has been shown to be well-tolerated in animal models, further studies are needed to determine its safety profile.

Future Directions

There are several future directions for the study of N-(5-chloro-2-methoxyphenyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide. One potential area of research is the development of this compound analogs with improved potency and specificity. Additionally, further studies are needed to determine the safety and efficacy of this compound in clinical trials. Finally, the potential use of this compound in combination with other therapies, such as chemotherapy or immunotherapy, should be explored.

Synthesis Methods

The synthesis of N-(5-chloro-2-methoxyphenyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide involves several steps, including the reaction of 2,3-dimethylphenylacetonitrile with ethyl chloroformate to form the corresponding ethyl ester. This is followed by the reaction of the ester with 5-chloro-2-methoxyaniline to form the corresponding amide. The final step involves the cyclization of the amide with 2,3-dimethylpyrrole-5-carboxylic acid to form this compound.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Inflammation is also a target for this compound, where it has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been studied for its potential use in treating neurological disorders, such as Alzheimer's disease, where it has been shown to improve cognitive function.